N-{5-[1-(3-{[bis(4-fluorophenyl)acetyl]amino}propyl)-4-piperidinyl]-2,4-difluorophenyl}-2-methylpropanamide

• Molecular Formula: C32H35F4N3O2
• Molecular Weight: 569.6 g/mol
• IUPAC Name: N-[5-[1-[3-[[2,2-bis(4-fluorophenyl)acetyl]amino]propyl]piperidin-4-yl]-2,4-difluorophenyl]-2-methylpropanamide
• InChI: InChI=1S/C32H35F4N3O2/c1-20(2)31(40)38-29-18-26(27(35)19-28(29)36)21-12-16-39(17-13-21)15-3-14-37-32(41)30(22-4-8-24(33)9-5-22)23-6-10-25(34)11-7-23/h4-11,18-21,30H,3,12-17H2,1-2H3,(H,37,41)(H,38,40)
• InChI Key: PHZFASCDZWDOQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C=C(C(=C1)C2CCN(CC2)CCCNC(=O)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)F)F
• Synonyms: N-(5-(1-(3-(2,2-bis(4-fluorophenyl)acetylamino)propyl)piperidin-4-yl)-2,4-difluorophenyl)isobutyramide; SNAP 102739; SNAP-102739; SNAP102739

Description

N-{5-[1-(3-{[bis(4-fluorophenyl)acetyl]amino}propyl)-4-piperidinyl]-2,4-difluorophenyl}-2-methylpropanamide, also known as this compound, is a useful research compound. Its molecular formula is C32H35F4N3O2 and its molecular weight is 569.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Example 165 was prepared from bis(4-fluorophenyl)acetic acid and N-{5-[1-(3-aminopropyl)-4-piperidinyl]-2,4-difluorophenyl}-2-methylpropanamide according to the procedures described in Scheme 10: 1H NMR (400 MHz, CDCl3) δ 8.25 (t, 1 H, J=8.4 Hz), 7.67–7.57 (m, 1 H), 7.51 (s, 1 H), 7.36–7.25 (m, 4 H), 7.03–6.91 (m, 4 H), 6.81 (t, 1 H, J=9.6 Hz), 4.81 (s, 1 H), 3.45–3.31 (m, 2 H), 2.92 (m, 2 H), 2.83–2.67 (m, 1 H), 2.63–2.47 (m, 1 H), 2.47–2.33 (m, 2 H), 2.05–1.90 (m, 2 H), 1.82–1.72 (m, 2 H), 1.72–1.56 (m, 4 H), 1.22 (d, 6 H, J=6.8 Hz); ESMS m/e: 570.2 (M+H)+.